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Tert-butyl 2,6-
Compound Name: diazaspiro[3.5]nonane-2-
carboxylate
CAS No.: 1086394-57-1
Cat. No.: B1520058

Get Quote

In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and superior

pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of
traditional aromatic compounds.[1][2] This paradigm shift towards three-dimensional (3D)
molecular architectures has spotlighted spirocycles as privileged scaffolds.[3] Diazaspirocycles,
in particular, which feature two nitrogen atoms at a spirocyclic junction, offer a rigid and well-
defined 3D geometry. This rigidity can lead to improved target binding, enhanced metabolic
stability, and more favorable physicochemical properties compared to their non-spirocyclic
counterparts.[2]

This guide provides a comprehensive technical overview of the diazaspiro[3.5]nonane core, a
unique bicyclic heterocycle composed of a four-membered azetidine ring fused to a six-
membered piperidine ring via a shared carbon atom. We will delve into its key structural
features, conformational landscape, synthetic accessibility, and its burgeoning role as a
versatile building block in contemporary drug discovery programs.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1520058#bc-rfq
https://pdf.benchchem.com/15301/A_Head_to_Head_Comparison_of_Azaspiro_3_5_nonane_and_Azaspiro_4_4_octane_Scaffolds.pdf
https://pdf.benchchem.com/15307/The_Ascendancy_of_Diazaspirocycles_in_Modern_Drug_Discovery_A_Comparative_Analysis.pdf
https://www.benchchem.com/product/b598647
https://pdf.benchchem.com/15307/The_Ascendancy_of_Diazaspirocycles_in_Modern_Drug_Discovery_A_Comparative_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Structure and Physicochemical Properties

The fundamental structure of a diazaspiro[3.5]nonane consists of a cyclobutane ring and a
cyclohexane ring sharing a single carbon atom, with two of the ring carbons replaced by
nitrogen atoms. The most common isomers in medicinal chemistry are the 2,7-
diazaspiro[3.5]nonane and the 2,6-diazaspiro[3.5]nonane. This unique fusion imparts
significant rigidity and a distinct three-dimensional shape that can be exploited to probe the
complex topographies of biological targets.

The inherent properties of this scaffold, such as its basicity and lipophilicity, are critical
determinants of its potential for development into a drug candidate with favorable ADME
(absorption, distribution, metabolism, and excretion) characteristics.

2,7-Diazaspiro[3.5]nonane Core

Click to download full resolution via product page
Caption: General structure of the 2,7-diazaspiro[3.5]nonane core.

A summary of the key computed physicochemical properties for the parent 7-
azaspiro[3.5]nonane and 2,7-diazaspiro[3.5]nonane is presented below. It is important to note
that these are computationally predicted values and may differ from experimental results.
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Property 7-Azaspiro[3.5]nonane 2,7-Diazaspiro[3.5]nonane
Molecular Formula CsHisN C7H14N2

Molecular Weight 125.21 g/mol [4] 126.20 g/mol [5]

Predicted pKa (strongest

basic) 10.5 Not available

Predicted XLogP3 1.8[4] -0.3[5]

Topological Polar Surface Area 12 AZ[4] 24.1 A?[5]

Complexity 97.1[4] 99.5[5]

Conformational Analysis

The conformational behavior of the diazaspiro[3.5]nonane core is a key determinant of its utility
in drug design. The spiro-fusion of the strained azetidine ring with the more flexible piperidine
ring restricts the overall conformational freedom of the molecule.[6]

The piperidine ring in a diazaspiro[3.5]nonane can, in principle, adopt chair, boat, and twist-
boat conformations. However, the energetic barrier to ring-flipping and the preference for a
particular conformation are significantly influenced by the rigid azetidine ring and the nature
and position of any substituents. The chair conformation is generally the most stable,
minimizing steric and torsional strain. The orientation of substituents (axial vs. equatorial) on
the piperidine ring will dictate the vectoral presentation of these groups into the surrounding
chemical space, a critical consideration for optimizing interactions with a biological target.
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Caption: Conformational landscape of the piperidine ring in a diazaspiro[3.5]nonane.

Synthesis of the Diazaspiro[3.5]nonane Core

The synthetic accessibility of a scaffold is a crucial factor for its widespread adoption in drug
discovery.[1] The synthesis of diazaspiro[3.5]nonanes often involves multi-step sequences.[7]
One common strategy involves the construction of the requisite quaternary spiro-center,
followed by ring-closing reactions to form the azetidine and piperidine rings.

Generalized Synthetic Workflow

Below is a generalized workflow for the synthesis of a diazaspiro[3.5]nonane derivative, based
on common synthetic strategies.
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Caption: Generalized synthetic workflow for diazaspiro[3.5]nonane synthesis.

Exemplary Experimental Protocol: Synthesis of a 2,5-
dioxa-8-azaspiro[3.5]nonane derivative

The following protocol is a representative example of a synthetic route to a related oxa-
azaspiro[3.5]nonane, illustrating the key chemical transformations involved.[8]

o Step 1: Acylation. To a solution of 3-((benzylamino)methyl)oxetan-3-ol and a suitable base
(e.g., triethylamine) in a solvent like dichloromethane, chloroacetyl chloride is added
dropwise at a controlled temperature (e.g., not exceeding 10°C). The reaction is then
allowed to proceed to completion at room temperature.

e Step 2: Cyclization. The product from Step 1 undergoes self-cyclization in an inert
atmosphere and a suitable solvent, in the presence of a second base, to form the lactam
intermediate.

o Step 3: Reduction. The lactam is then reduced using a suitable reducing agent in an inert
atmosphere and an appropriate solvent.

o Step 4: Deprotection. The final step involves the removal of the benzyl protecting group,
typically through catalytic hydrogenation, to yield the desired spirocyclic amine.

Applications in Medicinal Chemistry and Drug
Discovery

The diazaspiro[3.5]nonane core is gaining traction in medicinal chemistry, primarily as a
bioisosteric replacement for other cyclic amine motifs, such as piperazine.[2][9] Bioisosteric
replacement is a strategy used to modify a lead compound by exchanging an atom or a group
of atoms with a broadly similar alternative, with the goal of creating a new molecule with similar
biological properties but improved physicochemical or pharmacokinetic characteristics.[10][11]

The rigid, 3D nature of the diazaspiro[3.5]nonane scaffold can offer several advantages over
more flexible rings like piperazine:
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» Improved Selectivity: The constrained conformation can lead to more specific interactions
with the target protein, reducing off-target effects.

» Enhanced Metabolic Stability: The quaternary spiro-carbon can block potential sites of
metabolism.

o Favorable Physicochemical Properties: Introduction of the spirocyclic core can modulate
properties like solubility and lipophilicity.[6]

» Novel Chemical Space: The use of such scaffolds allows for the exploration of novel
chemical space and the generation of new intellectual property.

Case Study: GPR119 Agonists for Type 2 Diabetes

Derivatives of 7-azaspiro[3.5]nonane have been successfully developed as potent agonists of
the G protein-coupled receptor 119 (GPR119).[1] GPR119 is expressed in pancreatic [3-cells
and intestinal L-cells and is a promising therapeutic target for the treatment of type 2 diabetes
and obesity. Agonism of GPR119 leads to the release of insulin and glucagon-like peptide-1
(GLP-1), both of which play crucial roles in glucose homeostasis.
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Caption: Simplified GPR119 signaling pathway activated by an azaspiro[3.5]nonane-based
agonist.[1]

Spectroscopic Characterization
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The structural elucidation of diazaspiro[3.5]nonane derivatives relies on a combination of
standard spectroscopic techniques.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
determining the connectivity and stereochemistry of the molecule. The chemical shifts and
coupling constants of the protons on the azetidine and piperidine rings provide valuable
information about their conformation. Techniques like Nuclear Overhauser Effect
Spectroscopy (NOESY) can be used to establish through-space proximities of protons,
further defining the 3D structure.[12]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern, confirming the elemental composition of the synthesized compounds.

e Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional
groups, such as N-H and C-N bonds within the heterocyclic rings.

Conclusion

The diazaspiro[3.5]nonane core represents a valuable and increasingly utilized scaffold in
modern drug discovery. Its inherent three-dimensionality, structural rigidity, and ability to serve
as a bioisostere for more traditional cyclic amines make it an attractive building block for the
design of novel therapeutics with improved pharmacological profiles. As synthetic
methodologies for accessing this core become more streamlined, we can anticipate its even
wider application in the development of next-generation medicines targeting a broad range of
diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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